N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C18H22N2O4S2/c21-26(22,15-3-4-17-18(11-15)24-9-8-23-17)19-12-16(14-5-10-25-13-14)20-6-1-2-7-20/h3-5,10-11,13,16,19H,1-2,6-9,12H2
• InChI Key: IXJAIKAMZAWJKI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(CNS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=CSC=C4
• Molecular Formula: C18H22N2O4S2
• Molecular Weight: 394.5 g/mol

Description

N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C18H22N2O4S2 and its molecular weight is 394.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

This compound has been utilized as a key precursor in the synthesis of novel heterocyclic compounds. Such compounds are of significant interest due to their potential biological activities. For instance, research has demonstrated its utility in the one-pot synthesis of N-(Imidazo[1,2-a]pyridin-3-yl)- and N-(Imidazo[2,1-b][1,3]thiazol-5-yl)sulfonamides, showcasing its versatility in generating heterocyclic scaffolds through nucleophilic addition and cyclization reactions Rozentsveig et al., 2013.

Anticancer and Radiosensitizing Activities

Novel sulfonamide derivatives synthesized from this compound have been evaluated for their anticancer activity. Studies have identified several sulfonamide derivatives with significant in-vitro anticancer potential against human tumor cell lines, such as liver cancer (HEPG-2) cells. These compounds have also been assessed for their ability to enhance the cell-killing effect of γ-radiation, indicating their potential use as radiosensitizers in cancer treatment Ghorab et al., 2015.

Antibacterial Evaluation

The compound's derivatives have also been explored for their antibacterial activities. Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized and tested against various bacterial strains. This research aims to develop new antibacterial agents by synthesizing heterocyclic compounds that incorporate the sulfonamido group, indicative of the compound's role in creating potential therapeutics Azab et al., 2013.

Antioxidant Activity

Derivatives of this compound have been designed and synthesized with the aim of investigating their potential antioxidant activities. For instance, novel 1H-3-indolyl derivatives have been evaluated as significant antioxidants. These studies involve 2D QSAR modeling and molecular docking to explore the mechanism of action of these compounds as antioxidants, further highlighting the compound's utility in medicinal chemistry research Aziz et al., 2021.